Cas no 128307-90-4 (2-{1-(propan-2-yl)aminoethyl}phenol)

• Product Name: 2-{1-(propan-2-yl)aminoethyl}phenol
• CAS No: 128307-90-4
• MF: C₁₁H₁₇NO
• MW: 179.258783102036
• CID: 5158625
• PubChem ID: 12289954
• Update Time: 2025-06-10

2-{1-(propan-2-yl)aminoethyl}phenol Chemical and Physical Properties

Names and Identifiers

• 2-{1-[(propan-2-yl)amino]ethyl}phenol
• 2-(1-(Isopropylamino)ethyl)phenol
• Phenol, 2-[1-[(1-methylethyl)amino]ethyl]-
• 2-{1-(propan-2-yl)aminoethyl}phenol

• Inchi： 1S/C11H17NO/c1-8(2)12-9(3)10-6-4-5-7-11(10)13/h4-9,12-13H,1-3H3
• InChI Key： IGBHXXQDYLTPIR-UHFFFAOYSA-N
• SMILES： OC1C=CC=CC=1C(C)NC(C)C

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 147
• XLogP3: 2.7
• Topological Polar Surface Area: 32.299

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenols 1-hydroxy-4-unsubstituted benzenoids

Additional information on 2-{1-(propan-2-yl)aminoethyl}phenol

Recent Advances in the Study of 2-{1-(propan-2-yl)aminoethyl}phenol (CAS: 128307-90-4)

In recent years, the compound 2-{1-(propan-2-yl)aminoethyl}phenol (CAS: 128307-90-4) has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique structural features, has shown promising potential in various therapeutic applications. The latest studies have focused on elucidating its pharmacological properties, mechanisms of action, and potential clinical uses, making it a subject of intense scientific inquiry.

One of the key areas of research has been the exploration of 2-{1-(propan-2-yl)aminoethyl}phenol's role as a potential adrenergic receptor modulator. Recent in vitro and in vivo studies have demonstrated its ability to interact with both α- and β-adrenergic receptors, suggesting its utility in treating cardiovascular diseases and metabolic disorders. The compound's selectivity and binding affinity have been meticulously characterized, providing a foundation for further drug development efforts.

Another significant advancement is the synthesis of novel derivatives of 2-{1-(propan-2-yl)aminoethyl}phenol, aimed at enhancing its bioavailability and therapeutic efficacy. Researchers have employed advanced computational modeling and structure-activity relationship (SAR) studies to design these derivatives, which have shown improved pharmacokinetic profiles in preclinical trials. These findings highlight the compound's versatility and potential for optimization.

In addition to its adrenergic activity, recent investigations have uncovered the anti-inflammatory and antioxidant properties of 2-{1-(propan-2-yl)aminoethyl}phenol. Studies have shown that the compound can inhibit key inflammatory mediators and scavenge reactive oxygen species, making it a candidate for treating chronic inflammatory conditions and oxidative stress-related diseases. These multifunctional attributes further underscore its therapeutic value.

The safety and toxicity profile of 2-{1-(propan-2-yl)aminoethyl}phenol have also been rigorously evaluated. Recent toxicological studies indicate that the compound exhibits a favorable safety margin, with minimal adverse effects observed at therapeutic doses. These findings are critical for advancing the compound into clinical trials and ensuring its potential as a safe and effective therapeutic agent.

Looking ahead, the research community is optimistic about the translational potential of 2-{1-(propan-2-yl)aminoethyl}phenol. Ongoing studies are focused on elucidating its molecular mechanisms, optimizing its formulation, and exploring its applications in combination therapies. The compound's unique pharmacological profile positions it as a promising candidate for addressing unmet medical needs in various disease areas.

In conclusion, the latest research on 2-{1-(propan-2-yl)aminoethyl}phenol (CAS: 128307-90-4) underscores its multifaceted therapeutic potential. From its adrenergic modulation to its anti-inflammatory and antioxidant effects, the compound offers a wealth of opportunities for drug development. As studies continue to unravel its complexities, 2-{1-(propan-2-yl)aminoethyl}phenol is poised to make significant contributions to the field of chemical biology and pharmaceutical science.